Cas no 1909317-36-7 (3-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride)

• Product Name: 3-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride
• CAS No: 1909317-36-7
• MF: C₁₀H₁₇ClN₂O₂S
• MW: 264.772180318832
• MDL: MFCD29055030
• CID: 4628940
• PubChem ID: 121553226
• Update Time: 2025-10-29

3-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride
• 3-(aminomethyl)-N-propan-2-ylbenzenesulfonamide;hydrochloride

• MDL： MFCD29055030
• Inchi： 1S/C10H16N2O2S.ClH/c1-8(2)12-15(13,14)10-5-3-4-9(6-10)7-11;/h3-6,8,12H,7,11H2,1-2H3;1H
• InChI Key： KYHUMJPAVXNEDF-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=C(CN)C=1)(NC(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Topological Polar Surface Area: 80.6

Additional information on 3-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride

3-(Aminomethyl)-N-(Propan-2-yl)Benzene-1-Sulfonamide Hydrochloride: A Comprehensive Overview

3-(Aminomethyl)-N-(Propan-2-yl)Benzene-1-Sulfonamide Hydrochloride, also known by its CAS number 1909317-36-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a sulfonamide derivative, characterized by its unique structure that combines a benzene ring with a sulfonamide group and an aminoethyl substituent. The presence of the hydrochloride counterion suggests that this compound exists in its salt form, which is often preferred for stability and solubility in various applications.

The molecular structure of 3-(Aminomethyl)-N-(Propan-2-yl)Benzene-1-Sulfonamide Hydrochloride is defined by its benzene ring, which serves as the central aromatic framework. Attached to this ring is a sulfonamide group (-SO₂-NH-) and an aminoethyl side chain (-CH₂-NH₂). The propan-2-yl group (also known as an isopropyl group) is attached to the nitrogen atom of the sulfonamide, adding steric bulk and potentially influencing the compound's pharmacokinetic properties. This structure makes the compound a versatile building block for synthesizing more complex molecules with potential therapeutic applications.

Recent studies have highlighted the importance of sulfonamides like 3-(Aminomethyl)-N-(Propan-2-yl)Benzene-1-Sulfonamide Hydrochloride in drug discovery. Sulfonamides are known for their ability to act as inhibitors of various enzymes, particularly those involved in cell signaling pathways. For instance, research has shown that certain sulfonamides can inhibit kinases, which are key players in cancer progression. The aminoethyl group in this compound may further enhance its bioactivity by providing additional sites for interaction with target proteins.

In addition to its potential therapeutic applications, 3-(Aminomethyl)-N-(Propan-2-yl)Benzene-1-Sulfonamide Hydrochloride has also been explored for its role in materials science. Its aromatic structure and functional groups make it a candidate for use in the synthesis of advanced materials, such as polymers or nanomaterials, where specific functional groups are required for desired properties like conductivity or biocompatibility.

The synthesis of 3-(Aminomethyl)-N-(Propan-2-yl)Benzene-1-Sulfonamide Hydrochloride typically involves multi-step organic reactions. Starting from benzene sulfonyl chloride, the sulfonamide group is introduced through nucleophilic substitution with an appropriate amine. Subsequent alkylation or substitution reactions can then introduce the aminoethyl side chain and the propan-2-yl group. The final step involves protonation of the amine to form the hydrochloride salt, ensuring optimal stability and solubility for downstream applications.

From an analytical standpoint, this compound can be characterized using a variety of techniques. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to determine purity and molecular weight. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the compound's structure, including the arrangement of functional groups around the benzene ring.

In terms of safety and handling, while 3-(Aminomethyl)-N-(Propan-2-yl)Benzene-1-Sulfonamide Hydrochloride is not classified as a hazardous material under normal conditions, it should still be handled with care in accordance with standard laboratory practices. Proper ventilation and personal protective equipment (PPE) are recommended when working with this compound to minimize exposure risks.

The future prospects for this compound are promising, particularly in light of ongoing research into its bioactivity and potential applications in drug development. As researchers continue to explore its properties and interactions with biological systems, new opportunities for leveraging this compound's unique structure may emerge.